Cas no 30964-00-2 (hept-6-ynoic acid)

hept-6-ynoic acid Properties

Names and Identifiers

• 6-Heptynoic acid
• C7H10O2
• Hept-6-ynoic acid
• 5-hexynecarboxylic acid
• 6-heptinoic acid
• Hept-6-insaeure
• hept-7-ynoic acid
• 6Heptynoicacid
• SCHEMBL9407
• 30964-00-2
• 6-HeptynoicAcid
• 6-Heptynoic acid, 90%
• MFCD00239430
• J-018204
• GEO-02852
• DTXSID40402600
• LMFA01030490
• EN300-125161
• OFCPMJGTZUVUSM-UHFFFAOYSA-
• CS-0020150
• InChI=1/C7H10O2/c1-2-3-4-5-6-7(8)9/h1H,3-6H2,(H,8,9)
• FT-0602090
• Heptynoicacid
• CHEBI:184202
• LCWG004
• BP-29683
• SY021705
• A820669
• OFCPMJGTZUVUSM-UHFFFAOYSA-N
• AKOS006221475
• GS-3709
• +Expand

• MDL： MFCD00239430
• InChIKey： OFCPMJGTZUVUSM-UHFFFAOYSA-N
• Inchi： 1S/C7H10O2/c1-2-3-4-5-6-7(8)9/h1H,3-6H2,(H,8,9)
• SMILES： C#CCCCCC(=O)O
• BRN： 1747024

Computed Properties

• Exact Mass: 126.06808g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 126.06808g/mol
• Monoisotopic Mass: 126.06808g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 9
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.26460
• PSA: 37.30000
• Refractive Index: n20/D 1.451(lit.)
• Boiling Point: 93-94 °C/1 mmHg(lit.)
• Melting Point: 22-23°C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Solubility: Miscible with dimethylformamide.
• Color/Form: Pale yellow
• Solubility: Not available
• Density: 0.997 g/mL at 25 °C(lit.)

hept-6-ynoic acid Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26-S36/37/39-S45
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3265
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8
• FLUKA BRAND F CODES：10-23

hept-6-ynoic acid Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters